(4-hydroxyphenyl)[4-(3-methoxybenzoyl)piperazin-1-yl]acetic acid

• IUPAC Name: 2-(4-hydroxyphenyl)-2-[4-(3-methoxybenzoyl)piperazin-1-yl]acetic acid
• InChI: InChI=1S/C20H22N2O5/c1-27-17-4-2-3-15(13-17)19(24)22-11-9-21(10-12-22)18(20(25)26)14-5-7-16(23)8-6-14/h2-8,13,18,23H,9-12H2,1H3,(H,25,26)
• InChI Key: NTLJDGGZZMXPBI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C(=O)N2CCN(CC2)C(C3=CC=C(C=C3)O)C(=O)O
• Molecular Formula: C20H22N2O5
• Molecular Weight: 370.4 g/mol

Description

Synthesis Analysis

The synthesis of related piperazine derivatives often involves multiple steps, including acetylation, reaction with piperazine, and deacetylation processes. For example, Wang Xiao-shan (2011) describes the synthesis of a piperazin-1-yl-propenone hydrochloride, showcasing a methodology that could be relevant for synthesizing compounds like (4-hydroxyphenyl)[4-(3-methoxybenzoyl)piperazin-1-yl]acetic acid. The synthesis route achieves a yield of over 56.9%, confirmed by IR, 1HNMR, and MS techniques (Wang Xiao-shan, 2011).

Molecular Structure Analysis

Structural analysis of similar compounds is crucial for understanding the chemical behavior and potential applications of (4-hydroxyphenyl)[4-(3-methoxybenzoyl)piperazin-1-yl]acetic acid. Kumara et al. (2017) provide insights into the molecular structure through X-ray diffraction studies, highlighting the importance of hydrogen bonding and molecular conformation in determining the compound's physical and chemical properties (Kumara et al., 2017).

Chemical Reactions and Properties

Amani and Nematollahi (2012) explored the electrochemical synthesis of related compounds, demonstrating the role of electrochemically generated p-quinone imine in Michael addition reactions. This research provides valuable insights into the chemical reactivity and potential synthetic pathways for (4-hydroxyphenyl)[4-(3-methoxybenzoyl)piperazin-1-yl]acetic acid (Amani & Nematollahi, 2012).